Cas no 802900-03-4 (Acetamide,N-[4-(1H-imidazol-5-yl)butyl]-)

Acetamide,N-[4-(1H-imidazol-5-yl)butyl]- structure
802900-03-4 structure
Product name:Acetamide,N-[4-(1H-imidazol-5-yl)butyl]-
CAS No:802900-03-4
MF:C9H15N3O
MW:181.2349
CID:714011
PubChem ID:45119368

Acetamide,N-[4-(1H-imidazol-5-yl)butyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[4-(1H-imidazol-5-yl)butyl]-
    • Acetamide, N-(4-imidazol-4-ylbutyl)- (8CI)
    • 802900-03-4
    • ACETAMIDE,N-(4-IMIDAZOL-4-YLBUTYL)-
    • Inchi: InChI=1S/C9H15N3O/c1-8(13)11-5-3-2-4-9-6-10-7-12-9/h6-7H,2-5H2,1H3,(H,10,12)(H,11,13)
    • InChI Key: OWXIACMJAWUXES-UHFFFAOYSA-N
    • SMILES: CC(=O)NCCCCC1=CN=CN1

Computed Properties

  • Exact Mass: 181.122
  • Monoisotopic Mass: 181.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0
  • Topological Polar Surface Area: 57.8A^2

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